Cas no 14877-41-9 (Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III))
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III) is a coordination complex featuring cobalt in the +3 oxidation state, chelated by three tetramethylheptanedionate ligands. This compound is notable for its high thermal stability and well-defined molecular structure, making it suitable for applications in chemical vapor deposition (CVD) and atomic layer deposition (ALD) processes for thin-film coatings. Its volatile nature and consistent decomposition behavior ensure precise control over cobalt-containing thin films, which are critical in semiconductor and catalytic applications. The sterically hindered ligands enhance stability against moisture and air, facilitating handling under ambient conditions. This compound is particularly valued in materials science for producing uniform, high-purity cobalt oxide or metal films.
14877-41-9 structure
Product Name:Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
CAS No:14877-41-9
MF:C33H60CoO6
MW:611.759112358093
MDL:MFCD00233617
CID:87430
PubChem ID:24870496
Update Time:2025-05-28
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Chemical and Physical Properties
Names and Identifiers
-
- Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
- Cobalt tris(2,2,6,6-tetramethyl-3,5-heptanedionate)
- Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III),Co(TMHD)3
- COBALT(III) 2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE
- cobalt,(Z)-5-hydroxy-2,2,6,6-tetramethylhept-4-en-3-one
- Co(2,2,6,6,-tetramethylheptane-3,5-dionate)3
- Co(dipivaloylmethanate)3
- CO(TMHD)3
- COBALT (III) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
- COBALT III 2,2,6,6-TETRAMETHYLHEPTANEDIONATE
- Nsc177710
- Tris-(2,2,6,6-tetramethyl-3,5-heptandionato)cobalt(III)
- Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-cobalt
- Tris(2,2,6,6tetramethyl-3,5-heptanedionato)cobalt(Ⅲ)
- Cobalt, tris(2,2,6,6-tetramethyl-3,5-heptanedionato)-
- Tris-(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O'')-cobalt
- E83032
- MFCD00233617
- TRIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(III)
- 14877-41-9
-
- MDL: MFCD00233617
- Inchi: 1S/3C11H20O2.Co/c3*1-10(2,3)8(12)7-9(13)11(4,5)6;/h3*7,12H,1-6H3;/b3*8-7-;
- InChI Key: KZYDQDGBCQGIHS-LWTKGLMZSA-N
- SMILES: [Co].O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C.O/C(=C\C(C(C)(C)C)=O)/C(C)(C)C
Computed Properties
- Exact Mass: 611.3724
- Monoisotopic Mass: 611.372
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 40
- Rotatable Bond Count: 9
- Complexity: 693
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
- Topological Polar Surface Area: 112A^2
Experimental Properties
- Color/Form: Not determined
- Density: g/cm3
- Melting Point: 250 °C (dec.)(lit.)
- Boiling Point: 250°C
- Flash Point: subl. 120°C/0.5mm
- Water Partition Coefficient: Insoluble in water.
- PSA: 102.42
- LogP: 7.82070
- Sensitiveness: Hygroscopic
- Solubility: Not determined
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 27-3000-5g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99%(99.9+%-Co)[Co(TMHD)3] | 5g |
3505CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 27-3000-1g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99%(99.9+%-Co)[Co(TMHD)3] | 1g |
983CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 27-3000-25g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99%(99.9+%-Co)[Co(TMHD)3] | 25g |
12910CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-YR367-100mg |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III),99%(99.9+%-Co)[Co(TMHD)3] |
14877-41-9 | 99% | 100mg |
¥344.0 | 2022-06-09 | |
| abcr | AB120187-1 g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; . |
14877-41-9 | 99% | 1 g |
€103.20 | 2023-07-20 | |
| abcr | AB120187-5 g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; . |
14877-41-9 | 99% | 5 g |
€365.00 | 2023-07-20 | |
| abcr | AB120187-25 g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(III), 99% (99.9+%-Co) [Co(TMHD)3]; . |
14877-41-9 | 99% | 25 g |
€1,528.00 | 2023-07-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031291-10g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99% | 10g |
¥5644 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031291-2g |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99% | 2g |
¥1410 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031291-500mg |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) |
14877-41-9 | 99% | 500mg |
¥442 | 2024-05-25 |
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:14877-41-9)Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
Order Number:A980555
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:47
Price ($):265.0
Email:sales@amadischem.com
Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III) Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14877-41-9)Tris(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt (III)
Purity:99%
Quantity:5g
Price ($):265.0